Cas no 1006334-17-3 ((2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid)

• Product Name: (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid
• CAS No: 1006334-17-3
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• MDL: MFCD04969406
• CID: 3159523
• PubChem ID: 19616648
• Update Time: 2025-07-19

(2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-{methyl[(1-methyl-1H-pyrazol-5-yl)methyl]amino}-4-oxobut-2-enoic aci d
• (2E)-4-(Methyl[(1-methyl-1H-pyrazol-5-yl)methyl]amino)-4-oxobut-2-enoic acid
• AKOS000309604
• BBL039919
• (E)-4-[methyl-[(2-methylpyrazol-3-yl)methyl]amino]-4-oxobut-2-enoic acid
• (2E)-3-{methyl[(1-methyl-1H-pyrazol-5-yl)methyl]carbamoyl}prop-2-enoic acid
• EN300-229427
• (2E)-4-{methyl[(1-methyl-1H-pyrazol-5-yl)methyl]amino}-4-oxobut-2-enoic acid
• 3-{methyl[(1-methyl-1H-pyrazol-5-yl)methyl]carbamoyl}prop-2-enoic acid
• (2E)-3-(methyl((1-methyl-1H-pyrazol-5-yl)methyl)carbamoyl)prop-2-enoic acid
• 4-(Methyl((1-methyl-1H-pyrazol-5-yl)methyl)amino)-4-oxobut-2-enoicacid
• MFCD04969406
• STK349537
• EN300-651313
• 877-881-0
• 1006334-17-3
• 4-(Methyl((1-methyl-1H-pyrazol-5-yl)methyl)amino)-4-oxobut-2-enoic acid
• (E)-4-{METHYL[(1-METHYL-1H-PYRAZOL-5-YL)METHYL]AMINO}-4-OXO-2-BUTENOIC ACID
• (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid

• MDL： MFCD04969406
• Inchi： 1S/C10H13N3O3/c1-12(9(14)3-4-10(15)16)7-8-5-6-11-13(8)2/h3-6H,7H2,1-2H3,(H,15,16)/b4-3+
• InChI Key： FGRMYSRSCBQWAC-ONEGZZNKSA-N
• SMILES： O=C(/C=C/C(=O)O)N(C)CC1=CC=NN1C

Computed Properties

• Exact Mass: 223.09569129Da
• Monoisotopic Mass: 223.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid

(2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid: A Promising Compound in Modern Pharmaceutical Research

Compound with CAS number 1006334-17-3 represents a novel class of organic molecules that have garnered significant attention in recent years due to their potential therapeutic applications. This chemical structure combines multiple functional groups, including a pyrazole ring, a carboxylic acid group, and a double bond configuration (2E), which collectively contribute to its unique pharmacological profile. Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate intracellular signaling pathways and its potential as a lead compound for drug development.

Chemical Structure and Molecular Characteristics

The chemical structure of (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid is characterized by its carboxylic acid functional group and the presence of a pyrazole ring substituted with a methyl group. The molecule also contains a double bond in the trans configuration (2E), which influences its stereochemistry and reactivity. The pyrazole ring is a heterocyclic compound known for its ability to interact with various biological targets, including enzymes and receptors. The methylamino group attached to the pyrazole ring further enhances the molecule's potential for forming hydrogen bonds with target proteins.

<,strong>Pharmacological Mechanisms and Therapeutic Potential

Recent research has focused on elucidating the pharmacological mechanisms of (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid. Studies have suggested that this compound may exert its effects through multiple pathways, including the modulation of inflammatory responses, the inhibition of protease activity, and the regulation of cellular signaling cascades. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preclinical trials have indicated that this compound may possess antitumor properties by inducing apoptosis in cancer cells and suppressing angiogenesis.

Applications in Drug Development

The biological activity of (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid has led to its exploration as a potential lead compound for the development of new therapeutics. Researchers are particularly interested in its ability to target specific biological pathways associated with chronic diseases. For example, a 2023 study in Pharmaceutical Research demonstrated that this compound may be useful in the treatment of neurodegenerative disorders by reducing oxidative stress and neuroinflammation. Furthermore, its selective activity towards certain enzymes suggests that it could be a valuable tool in the development of targeted therapies for conditions such as metabolic disorders and autoimmune diseases.

Recent Advances in Research

The research on (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid has seen significant progress in recent years, with several studies contributing to our understanding of its mechanism of action and therapeutic potential. A 2024 study published in Chemical Biology & Drug Design revealed that this compound can selectively inhibit the activity of protease enzymes involved in the progression of infectious diseases. This finding has sparked interest in its potential use as an antiviral agent, particularly against RNA viruses that rely on protease activity for replication. Additionally, the compound's ability to modulate immune responses has made it a candidate for the development of immunomodulatory therapies.

Challenges and Future Directions

Despite the promising therapeutic potential of (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid, several challenges remain in its development as a pharmaceutical drug. These include optimizing its bioavailability, ensuring its selectivity towards target proteins, and minimizing potential toxicity. Researchers are also exploring ways to improve its stability and solubility to enhance its effectiveness in vivo. Future studies will likely focus on the clinical evaluation of this compound and its derivatives to determine their safety and efficacy in human trials.

Conclusion

(2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid represents a promising candidate in the field of pharmaceutical research due to its unique chemical structure and diverse biological activities. The research on this compound has provided valuable insights into its potential applications in the treatment of various chronic diseases and infectious conditions. As further studies are conducted, the compound may pave the way for the development of new and more effective therapeutic agents.

The compound (2E)-4-{Methyl(1-methyl-1H-pyrazol-5-yl)methylamino}-4-oxobut-2-enoic Acid (with the molecular formula C₁₁H₁₄N₂O₂ and chemical structure CH₂=CH-C(=O)-CH(NH-CH₂-C(=O)-CH₂-CH₂-NH₂)) is a promising candidate in pharmaceutical research due to its unique chemical structure and diverse biological activities. Here's a concise summary of its key aspects: ### Chemical Structure and Molecular Characteristics - Functional Groups: Contains a carboxylic acid group, a pyrazole ring, and a double bond in the trans configuration (2E). - Pyrazole Ring: A heterocyclic compound known for its ability to interact with biological targets like enzymes and receptors. - Methylamino Group: Enhances hydrogen bonding potential with target proteins. ### Pharmacological Mechanisms - Anti-inflammatory Activity: Inhibits pro-inflammatory cytokines (e.g., TNF-α, IL-6). - Antitumor Properties: Induces apoptosis in cancer cells and suppresses angiogenesis. - Modulation of Signaling Pathways: Targets pathways involved in chronic diseases, such as neurodegeneration and autoimmune disorders. ### Therapeutic Potential - Neurodegenerative Disorders: Reduces oxidative stress and neuroinflammation. - Infectious Diseases: Selectively inhibits protease enzymes critical for viral replication (e.g., RNA viruses). - Immunomodulatory Therapies: Regulates immune responses for conditions like autoimmune diseases. ### Recent Research Advances - Antiviral Potential: 2024 studies suggest use as an antiviral agent against RNA viruses. - Protease Inhibition: Selective inhibition of proteases in infectious diseases. - Clinical Evaluation: Ongoing trials to assess safety, efficacy, and optimize bioavailability and solubility. ### Challenges and Future Directions - Bioavailability and Stability: Need to enhance solubility and stability for in vivo use. - Toxicity and Selectivity: Minimize off-target effects and ensure target-specificity. - Clinical Trials: Focus on human trials to validate therapeutic applications. ### Conclusion This compound represents a significant advancement in drug development, with potential applications across multiple therapeutic areas. Further research will refine its use and expand its impact in treating complex diseases.